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Compound of Interest

Compound Name:
2-Chloro-4-methylpyridine-3-

carbonitrile

Cat. No.: B1355596 Get Quote

Technical Support Center: 2-Chloro-4-
methylpyridine-3-carbonitrile
This guide provides essential handling precautions, troubleshooting, and safety information for

researchers, scientists, and drug development professionals working with 2-Chloro-4-
methylpyridine-3-carbonitrile.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloro-4-methylpyridine-3-carbonitrile?

Based on data from structurally similar compounds, 2-Chloro-4-methylpyridine-3-carbonitrile
is expected to be harmful if swallowed, in contact with skin, or if inhaled.[1][2] It may cause skin

irritation, serious eye irritation, and respiratory irritation.[1][3][4][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

To ensure safety, the following PPE should be worn:

Eye/Face Protection: Safety glasses with side-shields or goggles.[3][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[3][6] Flame

retardant antistatic protective clothing is also recommended.
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Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3][7] If

exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA or European

Standard EN 149 approved respirator with a particulates filter is recommended.[1][3]

Q3: What are the proper storage conditions for 2-Chloro-4-methylpyridine-3-carbonitrile?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[3][7]

Keep it away from heat, sparks, open flames, and other sources of ignition.[7] It should be

stored locked up and protected from light as it may be air-sensitive.

Q4: What should I do in case of accidental exposure?

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[3][7]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[3]

[7] Remove contaminated clothing and wash it before reuse.[7][8] If skin irritation persists,

get medical advice.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[3][7][9]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor

immediately.[7][9]

Q5: How should I handle spills of this chemical?

In the event of a spill, ensure adequate ventilation and wear full personal protective equipment.

[8] Prevent further leakage if it is safe to do so.[7] Absorb the spill with an inert, non-

combustible material (e.g., sand, earth, diatomite) and place it in a suitable container for

disposal.[8] Do not let the product enter drains.

Q6: What is the correct procedure for disposing of 2-Chloro-4-methylpyridine-3-carbonitrile
waste?
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This material and its container must be disposed of as hazardous waste.[3][7] Disposal should

be handled by an approved waste disposal plant in accordance with local, state, and federal

regulations.[2][3][7] Do not dispose of it down the drain or in regular trash.[2] Empty containers

should also be treated as hazardous waste.[2]

Physicochemical and Safety Data
The following table summarizes key quantitative data for 2-Chloro-4-methylpyridine and its

isomers. This information is critical for a quick hazard assessment and for ensuring proper

experimental and storage conditions.

Property Value Source Compound

Molecular Formula C₇H₅ClN₂
2-Chloro-4-methylpyridine-3-

carbonitrile

Boiling Point 194-195 °C 2-Chloro-4-methylpyridine

Density 1.142 g/mL at 25 °C 2-Chloro-4-methylpyridine

Refractive Index n20/D 1.529 2-Chloro-4-methylpyridine

GHS Hazard Statements
H302, H312, H315, H319,

H332, H335
Similar Chlorinated Pyridines

Signal Word Warning 2-Chloro-4-methylpyridine

Data derived from the hazard profiles of 2-Chloro-4-methylpyridine and other structurally similar

compounds for illustrative purposes.[2][4]

Experimental Protocol: Synthesis of 2-Chloro-4-
methylpyridine-3-carbonitrile
This section details a method for the synthesis of 2-Chloro-4-methylpyridine-3-carbonitrile
from 2-hydroxy-4-methyl-3-pyridinecarbonitrile, as described in patent literature.[10]

Materials:

2-hydroxy-4-methyl-3-pyridinecarbonitrile
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Phosphorous oxychloride (POCl₃)

250 mL flask with a magnetic stirrer

Distillation apparatus

Filtration equipment

Procedure:

To a 250 mL flask equipped with a magnetic stirrer, add 10g of 2-hydroxy-4-methyl-3-

pyridinecarbonitrile and 60 mL of phosphorous oxychloride.[10]

Reflux the mixture for one hour.[10]

After reflux, distill the excess phosphorous oxychloride under reduced pressure.[10]

Pour the residue into water.[10]

Filter the resulting crystalline material and dry it to obtain the final product. The reported yield

is 10.2g (89.2%).[10]

Visual Guides and Workflows
Handling and Disposal Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of 2-
Chloro-4-methylpyridine-3-carbonitrile.
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Preparation

Handling & Experimentation

Storage Waste Disposal

Review Safety Data Sheet

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(Fume Hood)

Perform Experiment

Store in a cool, dry, well-ventilated area Segregate as Hazardous Waste

Keep container tightly closed Label Waste Container Clearly
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Spill Occurs

Evacuate immediate area
Alert others

Assess spill size and risk

Is the spill small and manageable?

Don appropriate PPE

Yes

Contact Emergency Response Team

No

Contain spill with absorbent material

Collect residue into a sealed container
for hazardous waste

Decontaminate the area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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